Cas no 32382-35-7 (4-chloro-N-{(1E,2Z)-2-[(4-chlorophenyl)imino]-1,2-diphenylethylidene}aniline)

• Product Name: 4-chloro-N-{(1E,2Z)-2-[(4-chlorophenyl)imino]-1,2-diphenylethylidene}aniline
• CAS No: 32382-35-7
• MF: C₂₆H₁₈Cl₂N₂
• MW: 429.340524196625
• CID: 916881
• PubChem ID: 423636
• Update Time: 2025-04-19

4-chloro-N-{(1E,2Z)-2-[(4-chlorophenyl)imino]-1,2-diphenylethylidene}aniline Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-{(1E,2Z)-2-[(4-chlorophenyl)imino]-1,2-diphenylethylidene}aniline
• Methanimidamide, N,N'-bis(2-fluorophenyl)-; N,N'-di(2-methoxyphenyl)thiourea; N,N-bis(2-fluorophenyl)formamidine; 18464-34-1; N,N'-di(p-chlorophenyl)-1,2-diphenylethane-1,2-diimine; N,N'-bis(2-fluorophenyl)foramidine; N,N'-di(o-methoxyphenyl)thiourea; 1,3-bis-(2-methoxy-phenyl)thiourea; N,N'-bis(2-anisyl)thiourea; N.N'-Bis-(2-fluor-phenyl)-formamidin; N.N'-Di-p-chlorbenzildiimin; bis(o-methoxyphenyl)thiourea; N,N'-bis-(3-chlorophenyl)-1
• NSC155589
• 32382-35-7
• NSC-155589

• Inchi： 1S/C26H18Cl2N2/c27-21-11-15-23(16-12-21)29-25(19-7-3-1-4-8-19)26(20-9-5-2-6-10-20)30-24-17-13-22(28)14-18-24/h1-18H/b29-25-,30-26+
• InChI Key： NZNXIILDPKDQFQ-ZUSIYWPSSA-N
• SMILES： ClC1C=CC(=CC=1)/N=C(\C1C=CC=CC=1)/C(/C1C=CC=CC=1)=N\C1C=CC(=CC=1)Cl

Computed Properties

• Exact Mass: 428.08494
• Monoisotopic Mass: 428.0847040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.8
• Topological Polar Surface Area: 24.7Ų

Experimental Properties

• PSA: 24.72
• LogP: 7.93520